Cas no 755724-85-7 (D-Phenylalanine,4-(1-methylethyl)-)

• Product Name: D-Phenylalanine,4-(1-methylethyl)-
• CAS No: 755724-85-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 548972
• PubChem ID: 40465116
• Update Time: 2023-10-31

D-Phenylalanine,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,4-(1-methylethyl)-
• D-4-Isopropylphenylalanine
• 4-Isopropyl-D-phenylalanine
• (R)-2-AMINO-3-(4-ISOPROPYLPHENYL)PROPANOIC ACID
• MFCD07371952
• AKOS012010744
• 755724-85-7
• N10984
• D-4-Isopropylphenylalanine (H-D-Phe(4-iPr)-OH)
• (2R)-2-amino-3-(4-propan-2-ylphenyl)propanoic acid
• 4-Propan-2-yl-D-phenylalanine
• DTXSID10654417
• CS-0331143
• (2R)-2-amino-3-[4-(propan-2-yl)phenyl]propanoic acid
• SCHEMBL6775977

• MDL： MFCD07371952
• Inchi： 1S/C12H17NO2/c1-8(2)10-5-3-9(4-6-10)7-11(13)12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)/t11-/m1/s1
• InChI Key： CYHRSNOITZHLJN-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1C=CC(=CC=1)C(C)C)N)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.549
• PSA: 63.32
• LogP: 2.46470